Cas no 401794-91-0 (1-(3-Chlorophenyl)piperazine-2,3-dione)

• Product Name: 1-(3-Chlorophenyl)piperazine-2,3-dione
• CAS No: 401794-91-0
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 2825936
• PubChem ID: 54459842
• Update Time: 2025-04-21

1-(3-Chlorophenyl)piperazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• DTXSID00711487
• 1-(3-Chlorophenyl)piperazine-2,3-dione
• 401794-91-0

• Inchi： 1S/C10H9ClN2O2/c11-7-2-1-3-8(6-7)13-5-4-12-9(14)10(13)15/h1-3,6H,4-5H2,(H,12,14)
• InChI Key： XAVSJMKEALZRGC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(C(NCC1)=O)=O

Computed Properties

• Exact Mass: 224.0352552Da
• Monoisotopic Mass: 224.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.4Ų